Imidazo[1,2-a]pyrimidine-5,7(6H,8H)-dione

• IUPAC Name: 8H-imidazo[1,2-a]pyrimidine-5,7-dione
• InChI: InChI=1S/C6H5N3O2/c10-4-3-5(11)9-2-1-7-6(9)8-4/h1-2H,3H2,(H,7,8,10)
• InChI Key: LCPVWTZLTQMMPA-UHFFFAOYSA-N
• Canonical SMILES: C1C(=O)NC2=NC=CN2C1=O
• Molecular Formula: C6H5N3O2
• Molecular Weight: 151.12 g/mol

Description

Imidazo[1,2-a]pyrimidine has been receiving significant attention in the synthetic chemistry community due to its wide range of applications in medicinal chemistry. It is a heterocyclic compound that is used in various chemosynthetic methodologies.

Synthesis Analysis

Imidazo[1,2-a]pyrimidine is synthesized through different chemosynthetic methodologies such as multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, aza-Michael–Mannich reaction, and chiral compounds synthesis.

Molecular Structure Analysis

The molecular structure of Imidazo[1,2-a]pyrimidine is complex and involves various carbon, hydrogen, and nitrogen bonds. It is constructed through various synthetic approaches and functionalized at 3-positions.

Chemical Reactions Analysis

Imidazo[1,2-a]pyrimidine undergoes various chemical reactions including multicomponent reactions, condensation reactions, intramolecular cyclizations, tandem reaction, carbon–hydrogen, carbon–carbon, carbon–nitrogen bond formation, and more. These reactions are crucial for the formation of this heterocyclic moiety.

Future Directions

The future directions of Imidazo[1,2-a]pyrimidine research involve the development of new chemosynthetic strategies and drug development due to its wide range of applications in medicinal chemistry. The discovery of novel methods for its synthesis and functionalization continues to be an exciting area of research.